Cas no 118803-40-0 (2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated)

• Product Name: 2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated
• CAS No: 118803-40-0
• MF: C₇H₆BNO₄
• MW: 178.937841892242
• MDL: MFCD04115657
• CID: 131975
• PubChem ID: 3813634
• Update Time: 2025-05-20

2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated Chemical and Physical Properties

Names and Identifiers

• 6-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol
• (2-Hydroxymethyl-5-Nitro)Benzeneboronic Acid Dehydrate
• 2-Hydroxymethyl-5-nitrobenzeneboronic acid hemiester
• 1,3-dihydro-1-hydroxy-6-nitro-2,1-Benzoxaborole
• 2,1-Benzoxaborole,1,3-dihydro-1-hydroxy-6-nitro-
• 2-Hydroxymethyl-5-nitrophenylboronic acid, dehydrated
• 1-hydroxy-6-nitro-3H-2,1-benzoxaborole
• 2-(Hydroxymethyl)-5-nitrobenzeneboronic acid dehydrate
• 1-HYDROXY-6-NITRO-2,1-BENZOXABOROLANE
• 2-Hydroxymethyl-5-nitrophenylboronic acid
• (2-HYDROXYMETHYL-5-NITRO)PHENYLBORONIC ACID, DEHYDRATE
• DTXSID90396782
• BDBM50279657
• SCHEMBL594681
• 2-Hydroxymethyl-5-nitrophenylboronic acid dehydrate
• PS-10348
• EN300-172402
• GFFKBQCIGADRSN-UHFFFAOYSA-N
• A804105
• BCP29824
• 118803-40-0
• Z1201622900
• AB20343
• 6-NITRO-1,3-DIHYDRO-2,1-BENZOXABOROL-1-OL
• MFCD04115657
• CS-0100860
• CHEMBL4175131
• AKOS006228029
• FT-0642907
• 6-Nitro-2,1-benzoxaborol-1(3H)-ol
• N-ACETYL-5-AMINOSALICYLICACID
• 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-6-nitro-
• 2-HydroxyMethyl-5-nitrobenzeneboronic acid heMiester, 96%
• 6-nitro-3H-2,1-benzoxaborol-1-ol
• 1,3-Dihydro-1-hydroxy-6-nitro-2,1-benzoxaborole; 5-Nitroboronphthalide
• DB-015860
• 2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated

• MDL： MFCD04115657
• Inchi： 1S/C7H6BNO4/c10-8-7-3-6(9(11)12)2-1-5(7)4-13-8/h1-3,10H,4H2
• InChI Key： GFFKBQCIGADRSN-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 179.03900
• Monoisotopic Mass: 179.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3A^2

Experimental Properties

• PSA: 75.28000
• LogP: 0.33570

Additional information on 2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated

Comprehensive Overview of 2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated (CAS No. 118803-40-0)

2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated (CAS No. 118803-40-0) is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound, characterized by its nitrophenyl and hydroxymethyl functional groups, is widely utilized as a building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and bioconjugation techniques. Its unique structure enables precise molecular interactions, making it invaluable for researchers exploring targeted therapies and diagnostic probes.

The growing interest in boronic acid-based compounds like 2-Hydroxymethyl-5-nitrophenylboronic Acid stems from their versatility in click chemistry and bioorthogonal reactions. Recent studies highlight its role in developing PET imaging agents and enzyme inhibitors, aligning with trends in precision medicine. Users frequently search for "nitrophenylboronic acid uses" or "dehydrated boronic acid stability," reflecting demand for stable, high-purity reagents. This compound’s anhydrous form ensures enhanced shelf life and reactivity, critical for high-throughput screening.

From a synthetic perspective, CAS 118803-40-0 exhibits excellent compatibility with palladium catalysts, enabling efficient C-C bond formation. Its electron-withdrawing nitro group enhances electrophilicity, facilitating reactions under mild conditions—a key advantage for green chemistry initiatives. Researchers also explore its potential in MOF (Metal-Organic Framework) design, where boronic acids act as linkers for porous materials used in gas storage or catalysis.

Quality control of 2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated involves rigorous HPLC and NMR validation to ensure >98% purity, addressing concerns like "boronic acid impurities" often queried in academic forums. Storage recommendations (desiccated, -20°C) and handling protocols are critical to maintain its chemical integrity, as moisture sensitivity is a common challenge with boron-containing compounds.

In summary, CAS 118803-40-0 represents a fusion of innovation and practicality, bridging gaps between small-molecule research and industrial applications. Its relevance in cancer biomarker detection and glycoprotein analysis underscores its multidisciplinary appeal, while SEO-driven queries like "buy dehydrated nitrophenylboronic acid" highlight its commercial demand. As AI-driven drug design accelerates, compounds like this will remain pivotal in unlocking new therapeutic frontiers.